4-(4-ethylphenyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: 4-(4-ethylphenyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C18H15F3N2S.BrH/c1-2-12-6-8-13(9-7-12)16-11-24-17(23-16)22-15-5-3-4-14(10-15)18(19,20)21;/h3-11H,2H2,1H3,(H,22,23);1H
• InChI Key: DSCNOULEJQYPLU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F.Br
• Molecular Formula: C18H16BrF3N2S
• Molecular Weight: 429.3 g/mol

Description

The compound “4-(4-ethylphenyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine hydrobromide” is a complex organic molecule. It contains a thiazole ring, which is a heterocyclic compound that includes a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. The thiazole ring is substituted with an ethylphenyl group at the 4-position and a trifluoromethylphenyl group at the N-position.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, along with the ethylphenyl and trifluoromethylphenyl substituents, would significantly influence its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the thiazole ring and the substituent groups. The trifluoromethyl group is known for its high electronegativity, which could make the compound more reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the thiazole ring and the trifluoromethyl group) would affect properties like solubility, melting point, and reactivity.

Mechanism of Action

Without specific context or application, it’s difficult to determine the mechanism of action for this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound would depend on its intended application. If it shows promise as a pharmaceutical compound, future research could involve further studies on its efficacy, safety, and mechanism of action.